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Compound of Interest

Compound Name: 1,1,2-Trichlorotrifluoroethane

Cat. No.: B165192

Essential Safety and Handling Guide for 1,1,2-
Trichlorotrifluoroethane

This guide provides critical safety and logistical information for the handling and disposal of
1,1,2-Trichlorotrifluoroethane (CFC-113), a colorless, volatile liquid. Adherence to these
procedures is essential for ensuring the safety of laboratory personnel and minimizing
environmental impact. This document is intended for researchers, scientists, and drug
development professionals.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first lines of defense against exposure to 1,1,2-
Trichlorotrifluoroethane. The following recommendations are based on established safety
protocols.

Eye and Face Protection:

o Wear chemical splash goggles that meet OSHA's eye and face protection regulations in 29
CFR 1910.133 or European Standard EN166.[1]

» Aface shield may be required for operations with a higher risk of splashing.

Skin Protection:
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e Gloves: Wear appropriate chemical-resistant gloves.[2] Based on the Chemwatch
Performance Index, the following materials are recommended]3]:

o Best Selection: PE/EVAL/PE (Polyethylene/Ethylene Vinyl Alcohol/Polyethylene),
TEFLON, NITRILE.

o Satisfactory: PVA (Polyvinyl alcohol); may degrade after 4 hours of continuous immersion.

o Poor to Dangerous Choice (for other than short-term immersion): NEOPRENE/NATURAL,
NEOPRENE, PE, NAT+NEOPR+NITRILE, NATURAL+NEOPRENE.

o Protective Clothing: Wear appropriate protective clothing to minimize skin contact.[1][4] This
may include a lab coat, apron, or coveralls depending on the scale of the operation.

Respiratory Protection:

e Use in a well-ventilated area.[3] Engineering controls such as local exhaust ventilation
should be used to keep airborne concentrations below exposure limits.

« If exposure limits are exceeded, a NIOSH/MSHA-approved respirator is required.[4] The
selection of the respirator type depends on the airborne concentration of the substance[3][5]:

o Up to 2000 ppm: Any supplied-air respirator (APF = 10) or any self-contained breathing
apparatus (SCBA) with a full facepiece (APF = 50).[5]

o Emergency or planned entry into unknown concentrations or IDLH conditions: Any SCBA
with a full facepiece operated in a pressure-demand or other positive-pressure mode (APF
=10,000), or a supplied-air respirator with a full facepiece in combination with an auxiliary
self-contained positive-pressure breathing apparatus.[5]

o Escape: Any air-purifying, full-facepiece respirator (gas mask) with a chin-style, front- or
back-mounted organic vapor canister (APF = 50).[5]

Exposure Limits

Monitoring the work environment is crucial to ensure that exposure levels remain below the
established limits.
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Organization TWA STEL

ACGIH 1000 ppm (7670 mg/m3)[6] 1250 ppm (9590 mg/m3)[6]
OSHA (PEL) 1000 ppm (7600 mg/m3)[7] 1250 ppm (9500 mg/m3)[6]
NIOSH (REL) 1000 ppm (7600 mg/m3)[6] 1250 ppm (9500 mg/m3)[6]

TWA: Time-Weighted Average over an 8-hour workday. STEL: Short-Term Exposure Limit, a
15-minute TWA that should not be exceeded at any time during a workday. PEL: Permissible
Exposure Limit. REL: Recommended Exposure Limit.

Handling and Storage

» Handling: Use in a well-ventilated area and avoid inhalation of vapors.[3] Do not eat, drink, or
smoke when handling this chemical.[3][8] Wash hands thoroughly after handling.[3] Avoid
contact with incompatible materials such as alkali metals, chemically active metals
(magnesium, zinc, aluminum), and strong acids.[1][9]

o Storage: Store in a cool, dry, well-ventilated area in tightly closed original containers.[1][3]
Keep away from heat and sources of ignition.[1] Do not use aluminum or galvanized
containers.[3]

Disposal Plan

o Waste Disposal: Dispose of this chemical and its container in accordance with local,
regional, and national regulations.[2] It should be treated as hazardous waste. Do not allow it
to enter drains or the environment.[8][10]

o Container Disposal: Empty containers may retain product residue and should be handled
with care. Recycle containers if possible, or dispose of them in an authorized landfill.[3]

Experimental Protocols

While specific experimental protocols for determining PPE for 1,1,2-Trichlorotrifluoroethane
are not detailed in the provided search results, the selection of appropriate PPE is generally
based on standardized testing methods. For instance, glove selection is often guided by
permeation and degradation data obtained through standardized tests like ASTM F739
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(Standard Test Method for Permeation of Liquids and Gases through Protective Clothing
Materials under Conditions of Continuous Contact). The "Forsberg Clothing Performance
Index" mentioned in one of the sources is a compilation of such data.[3]

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling 1,1,2-Trichlorotrifluoroethane.
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Hazard Assessment

Start: Handling
1,1,2-Trichlorotrifluoroethane
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Assess Task:
- Scale of operation
- Potential for splashes or aerosols
- Duration of handling

PPE Selection

Eye Protection: Skin Protection:
Chemical Splash Goggles - Chemical Resistant Gloves (e.g., Nitrile)
(Face shield if splash risk is high) - Lab Coat/Apron

Is Ventilation Adequate
(Below Exposure Limits)?

. : Select NIOSH-Approved Respirator
Mo (REsfIELEY (REg)liEd Based on Airborne Concentration

Final Steps
\ \

Proceed with Handling

Proper Disposal of PPE and Waste

Click to download full resolution via product page

Caption: PPE selection workflow for 1,1,2-Trichlorotrifluoroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,1,2-
Trichlorotrifluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165192#personal-protective-equipment-for-handling-
1-1-2-trichlorotrifluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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